Cas no 2034357-64-5 (1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea)

1-{[1-(Dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea is a synthetic urea derivative featuring a piperidine core functionalized with a dimethylsulfamoyl group and a thiophene methyl substituent. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of targeted small-molecule therapeutics. Its structural complexity allows for selective interactions with biological targets, while the sulfamoyl moiety may enhance solubility and metabolic stability. The thiophene group contributes to aromatic interactions, potentially improving binding affinity. This compound is of interest for research applications in drug discovery, particularly in the design of enzyme inhibitors or receptor modulators. Its well-defined synthetic route ensures reproducibility for further pharmacological evaluation.

1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea structure

2034357-64-5 structure

Product Name:1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea

CAS No:2034357-64-5

MF:C₁₄H₂₄N₄O₃S₂

MW:360.495360374451

CID:5334473

Update Time:2025-10-21

1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

- N,N-dimethyl-4-((3-(thiophen-2-ylmethyl)ureido)methyl)piperidine-1-sulfonamide
- 1-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-3-(thiophen-2-ylmethyl)urea
- 1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea
- Inchi： 1S/C14H24N4O3S2/c1-17(2)23(20,21)18-7-5-12(6-8-18)10-15-14(19)16-11-13-4-3-9-22-13/h3-4,9,12H,5-8,10-11H2,1-2H3,(H2,15,16,19)
- InChI Key： OTOPQMHBTWWHNN-UHFFFAOYSA-N
- SMILES： S(N(C)C)(N1CCC(CNC(NCC2=CC=CS2)=O)CC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 485
XLogP3: 0.5
Topological Polar Surface Area: 118

1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea Pricemore >>

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Life Chemicals	F6539-2536-2μmol	1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea	2034357-64-5	2μmol	$57.0	2023-09-08
Life Chemicals	F6539-2536-5μmol	1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea	2034357-64-5	5μmol	$63.0	2023-09-08
Life Chemicals	F6539-2536-10μmol	1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea	2034357-64-5	10μmol	$69.0	2023-09-08
Life Chemicals	F6539-2536-20μmol	1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea	2034357-64-5	20μmol	$79.0	2023-09-08
Life Chemicals	F6539-2536-1mg	1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea	2034357-64-5	1mg	$54.0	2023-09-08
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Life Chemicals	F6539-2536-3mg	1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea	2034357-64-5	3mg	$63.0	2023-09-08
Life Chemicals	F6539-2536-4mg	1-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-3-[(thiophen-2-yl)methyl]urea	2034357-64-5	4mg	$66.0	2023-09-08
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